Cas no 1567865-10-4 ((3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol)

• Product Name: (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol
• CAS No: 1567865-10-4
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 5171152
• Update Time: 2025-09-27

(3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol

• Inchi： 1S/C7H13NO3S/c9-6-3-4-8(5-6)12(10,11)7-1-2-7/h6-7,9H,1-5H2/t6-/m0/s1
• InChI Key： MHISXEQFRSBVNT-LURJTMIESA-N
• SMILES： N1(S(C2CC2)(=O)=O)CC[C@H](O)C1

Additional information on (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol

(3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol: A Comprehensive Overview

The compound (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol with CAS No. 1567865-10-4 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique stereochemistry and functional groups, which contribute to its versatile applications and intriguing chemical properties.

Cyclopropanesulfonyl groups are known for their stability and reactivity, making them valuable in the synthesis of various bioactive molecules. The integration of this group with the pyrrolidin-3-ol framework introduces a novel platform for exploring stereochemical effects and molecular interactions. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of chiral catalysts and enantioselective reactions.

One of the most fascinating aspects of (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol is its role in asymmetric synthesis. Researchers have demonstrated that this compound can serve as an effective chiral auxiliary, facilitating the construction of complex molecular architectures with high enantiomeric excess. This property has significant implications for the pharmaceutical industry, where the demand for enantioselective compounds is rapidly increasing.

Moreover, the compound's cyclopropane ring introduces unique strain and reactivity, which can be harnessed in various chemical transformations. Recent advancements in catalytic asymmetric synthesis have further underscored the importance of this compound in creating biologically active molecules with precise stereocontrol. Its ability to participate in both nucleophilic and electrophilic reactions makes it a versatile building block in organic synthesis.

In terms of applications, (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol has shown promise in the development of new drug candidates targeting various therapeutic areas. For instance, studies have explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

Another area where this compound has made significant contributions is in materials science. Its chiral properties make it an ideal candidate for the development of advanced materials with tailored optical and electronic properties. Researchers have investigated its use in creating chiral liquid crystals and self-assembling nanostructures, which hold great potential for applications in optoelectronics and sensors.

From a synthetic perspective, the preparation of (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol involves a series of intricate steps that require precise control over stereochemistry and functional group compatibility. Recent methodologies have focused on improving the efficiency and scalability of these syntheses, enabling broader access to this valuable compound for both academic and industrial applications.

In conclusion, (3S)-1-(Cyclopropanesulfonyl)pyrrolidin-3-ol (CAS No. 1567865-10-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key player in advancing scientific research and technological innovation.